Cas no 1194046-26-8 (Benzenamine, 2,6-dimethyl-4-(trifluoromethyl)-, hydrochloride (1:1))

• Product Name: Benzenamine, 2,6-dimethyl-4-(trifluoromethyl)-, hydrochloride (1:1)
• CAS No: 1194046-26-8
• MF: C₉H₁₁ClF₃N
• MW: 225.638551950455
• CID: 5177091
• Update Time: 2025-10-17

Benzenamine, 2,6-dimethyl-4-(trifluoromethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethyl-4-(trifluoromethyl)aniline hydrochloride
• 2,6-dimethyl-4-(trifluoromethyl)anilinehydrochloride
• Z2294767067
• Benzenamine, 2,6-dimethyl-4-(trifluoromethyl)-, hydrochloride (1:1)

• Inchi： 1S/C9H10F3N.ClH/c1-5-3-7(9(10,11)12)4-6(2)8(5)13;/h3-4H,13H2,1-2H3;1H
• InChI Key： WNBDDEFBRXDLRT-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=C(C)C(=C(C)C=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 166
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Benzenamine, 2,6-dimethyl-4-(trifluoromethyl)-, hydrochloride (1:1)

Recent Advances in the Study of Benzenamine, 2,6-dimethyl-4-(trifluoromethyl)-, hydrochloride (1:1) (CAS: 1194046-26-8)

Benzenamine, 2,6-dimethyl-4-(trifluoromethyl)-, hydrochloride (1:1) (CAS: 1194046-26-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl and dimethylamine functional groups, has been the subject of recent studies due to its potential applications in drug development and medicinal chemistry. The unique structural features of this molecule make it a promising candidate for further investigation, particularly in the context of its pharmacological properties and synthetic pathways.

Recent research has focused on the synthesis and characterization of this compound, with several studies highlighting its potential as a building block for more complex pharmaceutical agents. The presence of the trifluoromethyl group is particularly noteworthy, as it often enhances the metabolic stability and bioavailability of drug molecules. Additionally, the hydrochloride salt form (1:1) improves the compound's solubility, making it more suitable for formulation in various drug delivery systems.

One of the key findings from recent studies is the compound's role as an intermediate in the synthesis of novel therapeutic agents. Researchers have successfully utilized 1194046-26-8 in the development of small molecule inhibitors targeting specific enzymes involved in disease pathways. For example, its incorporation into kinase inhibitors has shown promising results in preclinical models of cancer and inflammatory diseases. The ability to modify the core structure of this compound allows for the exploration of diverse biological activities, making it a versatile tool in drug discovery.

In addition to its synthetic utility, recent investigations have explored the physicochemical properties of Benzenamine, 2,6-dimethyl-4-(trifluoromethyl)-, hydrochloride (1:1). Studies have reported on its stability under various conditions, its interaction with biological membranes, and its potential for oral bioavailability. These findings are critical for understanding how the compound behaves in vivo and for optimizing its use in pharmaceutical formulations.

Another area of interest is the compound's potential as a probe in chemical biology. Its unique structural motifs enable it to interact with specific biological targets, providing insights into molecular recognition and binding mechanisms. This has opened up new avenues for the design of targeted therapies and the study of disease mechanisms at the molecular level.

Despite these advances, challenges remain in the large-scale synthesis and purification of 1194046-26-8. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as well as developing more sustainable and cost-effective methods. These improvements are essential for facilitating the compound's broader application in both academic and industrial settings.

In conclusion, Benzenamine, 2,6-dimethyl-4-(trifluoromethyl)-, hydrochloride (1:1) (CAS: 1194046-26-8) represents a valuable compound in the realm of chemical biology and pharmaceutical research. Its unique properties and versatility make it a promising candidate for further development, with potential applications ranging from drug discovery to chemical probes. Continued research into its synthesis, properties, and biological activities will undoubtedly yield further insights and opportunities for innovation in the field.